Cas no 1267531-34-9 (4-(3-chlorophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(3-chlorophenyl)-2-methylbutan-2-amine
• CAS No: 1267531-34-9
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD19315064
• CID: 5558763
• PubChem ID: 82112246
• Update Time: 2025-05-21

4-(3-chlorophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-2-methylbutan-2-amine

• MDL： MFCD19315064
• Inchi： 1S/C11H16ClN/c1-11(2,13)7-6-9-4-3-5-10(12)8-9/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： IPQYGFKOWATKSA-UHFFFAOYSA-N
• SMILES： CC(C)(N)CCC1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 197.097
• Monoisotopic Mass: 197.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3-chlorophenyl)-2-methylbutan-2-amine

Introduction to 4-(3-chlorophenyl)-2-methylbutan-2-amine (CAS No. 1267531-34-9)

4-(3-chlorophenyl)-2-methylbutan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 1267531-34-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a chlorophenyl group and a secondary amine functionality makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The compound's structure, featuring a branched alkyl chain and an aromatic ring substituted with a chlorine atom, contributes to its reactivity and interaction with biological targets. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The 4-(3-chlorophenyl)-2-methylbutan-2-amine scaffold has been investigated for its potential role in modulating enzyme activity and receptor binding, making it a promising candidate for further research.

In recent years, advancements in computational chemistry and molecular modeling have enhanced the understanding of how 4-(3-chlorophenyl)-2-methylbutan-2-amine interacts with biological systems. These studies have revealed that the compound can exhibit selectivity towards certain enzymes, such as monoamine oxidases (MAOs) and dopamine receptors, which are implicated in various neurological disorders. The chlorophenyl group, in particular, has been shown to influence electronic properties and binding affinity, making it a key focus for structure-activity relationship (SAR) studies.

The synthesis of 4-(3-chlorophenyl)-2-methylbutan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the amine functionality. The use of advanced catalytic systems has improved the efficiency and yield of these reactions, enabling larger-scale production for research purposes. Additionally, green chemistry principles have been applied to minimize waste and energy consumption during synthesis.

Research into the pharmacological effects of 4-(3-chlorophenyl)-2-methylbutan-2-amine has identified several potential therapeutic applications. Preclinical studies suggest that this compound may have neuroprotective properties, making it relevant for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Furthermore, its interaction with MAOs has led to investigations into its potential as an antidepressant or anxiolytic agent. These findings underscore the importance of further exploration into the compound's pharmacological profile.

The chemical stability of 4-(3-chlorophenyl)-2-methylbutan-2-amine is another critical aspect that influences its practicality in pharmaceutical applications. Studies have demonstrated that under controlled storage conditions, the compound remains stable for extended periods, maintaining its integrity for subsequent synthetic or analytical procedures. However, exposure to moisture or elevated temperatures can lead to degradation pathways that need to be carefully managed during handling and storage.

As interest in personalized medicine grows, the role of intermediates like 4-(3-chlorophenyl)-2-methylbutan-2-amine becomes increasingly significant. Custom synthesis services allow researchers to tailor this compound with specific modifications to meet the demands of individual study requirements. This flexibility is crucial for exploring diverse therapeutic targets and optimizing drug candidates for clinical trials.

The regulatory landscape surrounding 4-(3-chlorophenyl)-2-methylbutan-2-amine also plays a vital role in its development and commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control measures. Additionally, adherence to international safety standards minimizes risks associated with handling and transportation. These regulatory frameworks are essential for ensuring patient safety and fostering trust in pharmaceutical innovations.

Future research directions for 4-(3-chlorophenyl)-2-methylbutan-2-amine may include exploring its role in drug discovery through high-throughput screening (HTS) campaigns. Such approaches can rapidly identify new applications or analogs with enhanced efficacy or reduced side effects. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial for translating laboratory findings into viable therapeutic solutions.

In conclusion,4-(3-chlorophenyl)-2-methylbutan-2-amine (CAS No. 1267531-34-9) represents a valuable asset in pharmaceutical research due to its structural versatility and potential biological activity. Continued investigation into its synthesis, stability, and pharmacological effects will further elucidate its role in developing next-generation therapeutics. As scientific understanding evolves，this compound is poised to contribute significantly to advancements in medicine.